Cas no 440634-11-7 ((S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate)

• Product Name: (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate
• CAS No: 440634-11-7
• MF: C₁₄H₁₈N₂O₃S
• MW: 294.369322299957
• CID: 929317
• PubChem ID: 11185493
• Update Time: 2025-11-06

(S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 3(s)-boc-amino-2,3-dihydro-4-oxo-1,5-benzothiazepine
• (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl)carbamate
• tert-butyl N-[(3S)-4-oxo-3,5-dihydro-2H-1,5-benzothiazepin-3-yl]carbamate
• (S)-3-(tert-butyloxycarbonylamino)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one
• C15807
• 440634-11-7
• (S)-tert-butyl(4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]thiazepin-3-yl)carbamate
• AC-30741
• tert-Butyl [(3S)-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-3-yl]carbamate
• DTXSID60458109
• (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate

• Inchi： 1S/C14H18N2O3S/c1-14(2,3)19-13(18)16-10-8-20-11-7-5-4-6-9(11)15-12(10)17/h4-7,10H,8H2,1-3H3,(H,15,17)(H,16,18)/t10-/m1/s1
• InChI Key： YHSONFJMJNCOAE-SNVBAGLBSA-N
• SMILES： S1C2C=CC=CC=2NC([C@@H](C1)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 294.10400
• Monoisotopic Mass: 294.10381361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• Density: 1.26
• Boiling Point: 491.5°C at 760 mmHg
• Flash Point: 251°C
• Refractive Index: 1.594
• PSA: 92.73000
• LogP: 3.15300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines

Additional information on (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate

Comprehensive Overview of (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate (CAS No. 440634-11-7)

The compound (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate (CAS No. 440634-11-7) is a chiral intermediate of significant interest in pharmaceutical and organic chemistry. Its unique structure, featuring a tetrahydrobenzothiazepine core and a tert-butyl carbamate group, makes it a valuable building block for the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing attention toward CAS No. 440634-11-7 is its role in asymmetric synthesis. The (S)-enantiomer configuration is often critical for achieving desired biological activity, as many receptors and enzymes exhibit stereoselectivity. This aligns with current trends in precision medicine, where researchers emphasize the importance of chiral purity and stereochemical control in drug development. Searches related to "chiral intermediates for pharmaceuticals" or "S-enantiomer synthesis" often highlight this compound as a reference.

From a synthetic chemistry perspective, the tetrahydrobenzothiazepine scaffold is noteworthy due to its presence in several FDA-approved drugs and investigational compounds. The incorporation of a carbamate group further enhances its utility as a protecting group or a prodrug moiety. Recent publications and patents have explored its use in kinase inhibitors and GPCR modulators, addressing high-demand therapeutic areas such as oncology and neurodegenerative diseases.

In addition to its pharmaceutical relevance, (S)-tert-Butyl (4-oxo-2,3,4,5-tetrahydrobenzob1,4thiazepin-3-yl)carbamate is also a subject of interest in green chemistry initiatives. With increasing scrutiny on sustainable synthesis methods, researchers are investigating catalytic asymmetric routes to produce this compound with minimal waste and energy consumption. Queries like "green synthesis of heterocycles" or "catalytic enantioselective reactions" often intersect with discussions about this molecule.

The compound's physicochemical properties, such as solubility and stability, are frequently analyzed to optimize its use in formulation development. Given the rise of computational chemistry and AI-driven drug design, tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets. This ties into broader industry trends, where machine learning in drug discovery is a hot topic among scientists and investors alike.

In summary, CAS No. 440634-11-7 represents a versatile and strategically important compound in modern chemistry. Its applications span from medicinal chemistry to process optimization, reflecting the interdisciplinary nature of contemporary research. As the demand for enantiopure compounds and targeted therapies grows, this molecule is poised to remain a focal point in both academic and industrial settings.